Cas no 956729-21-8 (5-Methyl-1-(3-methylbenzyl)-1H-pyrazol-3-amine)

5-Methyl-1-(3-methylbenzyl)-1H-pyrazol-3-amine is a pyrazole-based amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a 3-methylbenzyl substituent at the 1-position and a methyl group at the 5-position of the pyrazole ring, contributing to its unique reactivity and binding properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its amine functionality allows for further derivatization, enhancing its utility in medicinal chemistry. The presence of aromatic and heterocyclic moieties suggests potential for selective interactions with biological targets, making it a valuable scaffold for drug discovery.

5-Methyl-1-(3-methylbenzyl)-1H-pyrazol-3-amine structure

956729-21-8 structure

Product Name:5-Methyl-1-(3-methylbenzyl)-1H-pyrazol-3-amine

CAS No:956729-21-8

MF:C₁₂H₁₅N₃

MW:201.267602205276

MDL:MFCD04971118

CID:1067872

PubChem ID:5300168

Update Time:2025-06-07

5-Methyl-1-(3-methylbenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1-(3-methylbenzyl)-1H-pyrazol-3-amine
- 5-METHYL-1-(3-METHYL-BENZYL)-1 H-PYRAZOL-3-YLAMINE
- CS-0240753
- 956729-21-8
- LS-02011
- MFCD04971118
- 5-methyl-1-[(3-methylphenyl)methyl]pyrazol-3-amine
- 5-Methyl-1-(3-methyl-benzyl)-1H-pyrazol-3-ylamine
- SCHEMBL19086963
- EN300-229902
- AKOS000311123
- 5-methyl-1-[(3-methylphenyl)methyl]-1H-pyrazol-3-amine
- STK349860
- BBL040106
- 5-methyl-1-(m-tolylmethyl)pyrazol-3-amine
- ALBB-005378
- MDL： MFCD04971118
- Inchi： 1S/C12H15N3/c1-9-4-3-5-11(6-9)8-15-10(2)7-12(13)14-15/h3-7H,8H2,1-2H3,(H2,13,14)
- InChI Key： DIJRRLXCLXOSAL-UHFFFAOYSA-N
- SMILES： N1(C(C)=CC(N)=N1)CC1C=CC=C(C)C=1

Computed Properties

Exact Mass: 201.126597491g/mol
Monoisotopic Mass: 201.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 385.1±30.0 °C at 760 mmHg
Flash Point: 186.7±24.6 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Methyl-1-(3-methylbenzyl)-1H-pyrazol-3-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methyl-1-(3-methylbenzyl)-1H-pyrazol-3-amine Pricemore >>

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